Cas no 2418726-16-4 (2-({3-amino-5-(methoxycarbonyl)-2-methylphenylmethyl}amino)acetic acid)

• Product Name: 2-({3-amino-5-(methoxycarbonyl)-2-methylphenylmethyl}amino)acetic acid
• CAS No: 2418726-16-4
• MF: C₁₂H₁₆N₂O₄
• MW: 252.266443252563
• CID: 5680366
• PubChem ID: 165776076
• Update Time: 2025-06-07

2-({3-amino-5-(methoxycarbonyl)-2-methylphenylmethyl}amino)acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-26626849
• 2418726-16-4
• 2-({[3-amino-5-(methoxycarbonyl)-2-methylphenyl]methyl}amino)acetic acid
• 2-({3-amino-5-(methoxycarbonyl)-2-methylphenylmethyl}amino)acetic acid

• Inchi： 1S/C12H16N2O4/c1-7-9(5-14-6-11(15)16)3-8(4-10(7)13)12(17)18-2/h3-4,14H,5-6,13H2,1-2H3,(H,15,16)
• InChI Key： IALWMKFDFFTBST-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=C(C(C)=C(C=1)CNCC(=O)O)N)=O

Computed Properties

• Exact Mass: 252.11100700g/mol
• Monoisotopic Mass: 252.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 102Ų

Additional information on 2-({3-amino-5-(methoxycarbonyl)-2-methylphenylmethyl}amino)acetic acid

2-({3-amino-5-(methoxycarbonyl)-2-methylphenylmethyl}amino)acetic acid (CAS No. 2418726-16-4): An Overview

2-({3-amino-5-(methoxycarbonyl)-2-methylphenylmethyl}amino)acetic acid (CAS No. 2418726-16-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas, particularly in the development of novel drugs targeting specific biological pathways.

The amino group and the methoxycarbonyl moiety are key functional groups that contribute to the compound's chemical reactivity and biological activity. The presence of these groups allows for a wide range of chemical modifications, making it a versatile starting material for drug discovery and development. Additionally, the methylphenylmethyl substituent adds structural complexity and can influence the compound's pharmacokinetic properties.

Recent studies have highlighted the importance of 2-({3-amino-5-(methoxycarbonyl)-2-methylphenylmethyl}amino)acetic acid in the context of protein-protein interactions and enzyme inhibition. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits a specific enzyme involved in cancer cell proliferation, suggesting its potential as an anticancer agent. The researchers found that the compound selectively binds to the active site of the enzyme, thereby disrupting its function and leading to cell cycle arrest and apoptosis.

In another study, published in Bioorganic & Medicinal Chemistry Letters, 2-({3-amino-5-(methoxycarbonyl)-2-methylphenylmethyl}amino)acetic acid was evaluated for its anti-inflammatory properties. The results indicated that the compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding opens up new avenues for its use in treating inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

The pharmacokinetic profile of 2-({3-amino-5-(methoxycarbonyl)-2-methylphenylmethyl}amino)acetic acid has also been extensively studied. Research has shown that it has good oral bioavailability and a favorable half-life, making it suitable for chronic administration. Furthermore, its low toxicity profile and minimal side effects make it an attractive candidate for clinical development.

In terms of synthetic routes, several methods have been reported for the preparation of 2-({3-amino-5-(methoxycarbonyl)-2-methylphenylmethyl}amino)acetic acid. One common approach involves the condensation of 3-amino-5-methoxycarbonyl-2-methylbenzaldehyde with glycine followed by reduction to form the final product. This method is scalable and can be adapted for large-scale production, which is crucial for commercial applications.

The potential applications of 2-({3-amino-5-(methoxycarbonyl)-2-methylphenylmethyl}amino)acetic acid extend beyond cancer and inflammation. Ongoing research is exploring its use in neurodegenerative diseases, where it may play a role in modulating neurotransmitter levels and protecting neuronal cells from oxidative stress. Preliminary studies have shown promising results, suggesting that this compound could be a valuable tool in developing new treatments for conditions such as Alzheimer's disease and Parkinson's disease.

In conclusion, 2-({3-amino-5-(methoxycarbonyl)-2-methylphenylmethyl}amino)acetic acid (CAS No. 2418726-16-4) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure, coupled with its favorable pharmacological properties, makes it an attractive candidate for further research and development in the pharmaceutical industry. As more studies are conducted, it is likely that new uses and mechanisms of action will be discovered, further enhancing its value as a key molecule in medicinal chemistry.